Cas no 1672657-84-9 (6-bromo-2-(piperazin-1-yl)quinazoline)

6-Bromo-2-(piperazin-1-yl)quinazoline is a versatile quinazoline derivative featuring a bromo substituent at the 6-position and a piperazine moiety at the 2-position. This compound serves as a valuable intermediate in medicinal chemistry, particularly in the synthesis of biologically active molecules targeting kinase inhibition and other therapeutic pathways. The bromo group enhances reactivity for further functionalization, while the piperazine ring contributes to improved solubility and binding affinity in drug design. Its well-defined structure and synthetic utility make it a preferred building block for developing pharmacophores in oncology and CNS research. High purity and stability ensure reliable performance in advanced chemical applications.

6-bromo-2-(piperazin-1-yl)quinazoline structure

1672657-84-9 structure

Product Name:6-bromo-2-(piperazin-1-yl)quinazoline

CAS No:1672657-84-9

MF:C₁₂H₁₃BrN₄

MW:293.162420988083

CID:5890010

PubChem ID:129872097

Update Time:2025-06-09

6-bromo-2-(piperazin-1-yl)quinazoline Chemical and Physical Properties

Names and Identifiers

- Quinazoline, 6-bromo-2-(1-piperazinyl)-
- 6-bromo-2-(piperazin-1-yl)quinazoline
- 1672657-84-9
- EN300-1162519
- Inchi： 1S/C12H13BrN4/c13-10-1-2-11-9(7-10)8-15-12(16-11)17-5-3-14-4-6-17/h1-2,7-8,14H,3-6H2
- InChI Key： FLJCDPXQFREUDD-UHFFFAOYSA-N
- SMILES： N1=C2C(C=C(Br)C=C2)=CN=C1N1CCNCC1

Computed Properties

Exact Mass: 292.03236g/mol
Monoisotopic Mass: 292.03236g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 257
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 41Å²

Experimental Properties

Density: 1.507±0.06 g/cm3(Predicted)
Boiling Point: 464.6±55.0 °C(Predicted)
pka: 8.60±0.10(Predicted)

6-bromo-2-(piperazin-1-yl)quinazoline Pricemore >>

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